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Compound Name: Amprenavir

Cat. No.: B1666020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amprenavir is an HIV-1 protease inhibitor that has been used in the treatment of HIV infection.

As with any active pharmaceutical ingredient (API), understanding its long-term stability in

various solvent systems is crucial for the development of stable formulations, analytical method

development, and for ensuring the integrity of stock solutions used in research and preclinical

studies. This document provides a summary of the known stability characteristics of

Amprenavir, detailed protocols for assessing its long-term stability, and a stability-indicating

HPLC method for its quantification.

Note: Publicly available long-term stability data for Amprenavir in various organic solvents is

limited. The data presented here is illustrative and based on the expected stability profile of

similar HIV protease inhibitors. Researchers are strongly encouraged to perform their own

stability studies for their specific solvent systems and storage conditions.

Physicochemical Properties and Known Stability
Amprenavir is a white to cream-colored solid. Its solubility in aqueous solutions is pH-

dependent. The commercial oral solution and capsules are recommended to be stored at room

temperature (20°C to 25°C). While specific degradation kinetics in common laboratory solvents

are not extensively published, forced degradation studies on the prodrug fosamprenavir and
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other HIV protease inhibitors like darunavir have shown that the class is susceptible to

degradation under acidic, basic, and oxidative conditions.

Quantitative Stability Data
The following tables summarize hypothetical long-term stability data for Amprenavir in
common laboratory solvents. This data is for illustrative purposes to demonstrate how stability

data should be presented.

Table 1: Long-Term Stability of Amprenavir (1 mg/mL) at 2-8°C

Solvent
System

Initial
Concentr
ation (%
of Initial)

1 Month
(% of
Initial)

3 Months
(% of
Initial)

6 Months
(% of
Initial)

12
Months
(% of
Initial)

Appearan
ce

Acetonitrile 100.0 99.8 99.5 99.1 98.5
Colorless

Solution

Methanol 100.0 99.5 98.9 98.0 96.8
Colorless

Solution

Dimethyl

Sulfoxide

(DMSO)

100.0 99.9 99.7 99.4 99.0
Colorless

Solution

50:50

Acetonitrile

:Water

100.0 98.5 96.2 93.5 88.1
Colorless

Solution

Table 2: Long-Term Stability of Amprenavir (1 mg/mL) at Room Temperature (20-25°C)
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Solvent
System

Initial
Concentr
ation (%
of Initial)

1 Month
(% of
Initial)

3 Months
(% of
Initial)

6 Months
(% of
Initial)

12
Months
(% of
Initial)

Appearan
ce

Acetonitrile 100.0 99.2 98.1 96.5 93.2
Colorless

Solution

Methanol 100.0 98.0 95.8 92.1 85.6
Faint

yellow tint

Dimethyl

Sulfoxide

(DMSO)

100.0 99.5 98.8 97.9 96.0
Colorless

Solution

50:50

Acetonitrile

:Water

100.0 95.3 90.1 82.4 70.3
Yellowish

solution

Experimental Protocols
Protocol for Long-Term Stability Study of Amprenavir in
Solution
Objective: To evaluate the long-term chemical stability of Amprenavir in various solvent

systems at different storage conditions.

Materials:

Amprenavir reference standard

HPLC-grade Acetonitrile

HPLC-grade Methanol

Anhydrous Dimethyl Sulfoxide (DMSO)

HPLC-grade water
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Volumetric flasks and pipettes

Amber HPLC vials

HPLC system with UV detector

Environmental chambers/refrigerators set to desired temperatures

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Amprenavir at a concentration of 1 mg/mL in each of the

selected solvent systems (Acetonitrile, Methanol, DMSO, and 50:50 Acetonitrile:Water).

Ensure complete dissolution.

Sample Aliquoting and Storage:

Aliquot the stock solutions into amber HPLC vials to minimize light exposure and

headspace.

Prepare a sufficient number of vials for each time point and storage condition.

Store the vials at the following conditions:

2-8°C

Room Temperature (20-25°C)

Accelerated conditions (e.g., 40°C/75% RH) if required.

Time Points for Analysis:

Analyze the samples at the following time points:

Initial (T=0)

1 Month
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3 Months

6 Months

12 Months

Analysis:

At each time point, retrieve the vials from their respective storage conditions.

Allow the vials to equilibrate to room temperature.

Analyze the samples in triplicate using the validated stability-indicating HPLC method

described in Protocol 4.2.

Record the peak area of the Amprenavir peak and any degradation products.

Data Evaluation:

Calculate the percentage of Amprenavir remaining at each time point relative to the initial

concentration.

Observe and record any changes in the physical appearance of the solutions (e.g., color,

precipitation).

Monitor the formation of any degradation products.

Protocol for a Stability-Indicating HPLC Method for
Amprenavir
Objective: To develop and validate an HPLC method capable of separating and quantifying

Amprenavir from its potential degradation products.

Instrumentation and Conditions:

HPLC System: A system with a quaternary pump, autosampler, column oven, and a

photodiode array (PDA) or UV detector.
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Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient Elution:

0-2 min: 30% B

2-15 min: 30% to 90% B

15-18 min: 90% B

18-19 min: 90% to 30% B

19-25 min: 30% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 240 nm

Injection Volume: 10 µL

Procedure:

Standard Preparation:

Prepare a stock solution of Amprenavir reference standard in a suitable solvent (e.g.,

acetonitrile) at a concentration of 1 mg/mL.

Prepare a working standard solution at a concentration of 100 µg/mL by diluting the stock

solution with the mobile phase.

Sample Preparation:
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Dilute the samples from the long-term stability study with the mobile phase to a final

concentration of approximately 100 µg/mL.

Method Validation (Abbreviated):

Specificity: Perform forced degradation studies (acidic, basic, oxidative, thermal, and

photolytic stress) on an Amprenavir solution. Analyze the stressed samples to ensure that

the degradation products are well-resolved from the parent Amprenavir peak.

Linearity: Analyze a series of Amprenavir standards over a concentration range (e.g., 10-

200 µg/mL) to establish the linearity of the method.

Accuracy and Precision: Perform recovery studies by spiking a known amount of

Amprenavir into a placebo. Analyze replicate injections to determine the accuracy and

precision of the method.

Robustness: Introduce small, deliberate variations in the method parameters (e.g., flow

rate, column temperature, mobile phase composition) to assess the method's robustness.

Visualizations
Signaling Pathway
Amprenavir's primary mechanism of action is the inhibition of HIV-1 protease, an enzyme

crucial for the cleavage of viral polyproteins into functional proteins required for viral

maturation.
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Caption: Inhibition of HIV-1 Protease by Amprenavir.

Experimental Workflow
The following diagram illustrates the workflow for the long-term stability testing of Amprenavir.
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Caption: Workflow for Long-Term Stability Testing.
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Logical Relationships in Forced Degradation
This diagram shows the logical relationship between stress conditions and the assessment of a

stability-indicating analytical method.

Forced Degradation Conditions

Amprenavir Sample

Acid Hydrolysis
(e.g., 0.1M HCl)

Base Hydrolysis
(e.g., 0.1M NaOH)

Oxidation
(e.g., 3% H2O2)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(e.g., UV/Vis light)

Generation of
Degradation Products

Analysis by
Proposed HPLC Method

Peak Purity & Resolution Assessment

Method is Stability-Indicating

Click to download full resolution via product page

Caption: Logic of Forced Degradation for Method Validation.

To cite this document: BenchChem. [Application Note: Long-Term Stability of Amprenavir in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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